(2,2-Difluorobenzo[d][1,3]dioxol-4-yl)hydrazine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(2,2-Difluorobenzo[d][1,3]dioxol-4-yl)hydrazine hydrochloride” is a chemical compound with the molecular formula C7H6F2N2O2 . It is related to “(S)-2-(2,2-Difluorobenzo[d][1,3]dioxol-4-yl)pyrrolidine hydrochloride”, which has a molecular weight of 263.67 .
Molecular Structure Analysis
“(2,2-Difluorobenzo[d][1,3]dioxol-4-yl)hydrazine” contains a total of 20 bonds, including 14 non-H bonds, 6 multiple bonds, 1 rotatable bond, 6 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, and 1 N hydrazine .Scientific Research Applications
Chemoselective Synthesis
A method for the synthesis of α-(3(5)-trifluoromethylpyrazol-5(3)-yl)-2-hydroxydeoxybenzoins via a chemoselective reaction of chromones with hydrazine dihydrochloride has been developed. This process involves the initial attack of hydrazine at a carbonyl atom, followed by ring opening and subsequent cyclization to pyrazoles, indicating the utility of hydrazine derivatives in synthesizing pharmaceutically relevant compounds (Biletska et al., 2021).
New Practical Synthesis of Indazoles
The reaction of specific aldehydes with hydrazine has been employed as a novel synthesis approach for indazoles, showcasing the versatility of hydrazine derivatives in creating valuable heterocyclic compounds (Lukin et al., 2006).
Antimicrobial Activity Study
Hydrazine derivatives have been used in the preparation of new substituted benzoxazole derivatives with potential antimicrobial properties, demonstrating the role of hydrazine derivatives in developing antibacterial drugs (Alheety, 2019).
Anti-inflammatory, Analgesic, and Anticonvulsant Activities
Derivatives obtained from reactions involving hydrazine have been evaluated for their anti-inflammatory, analgesic, and anticonvulsant activities, further highlighting the pharmaceutical applications of hydrazine derivatives (El-Sawy et al., 2014).
Synthesis of Fluorinated Heterocycles
Hydrazine derivatives have been utilized in the synthesis of fluorinated heterocycles, a class of compounds with significant potential in medicinal chemistry and material science (Sloop et al., 2002).
Mechanism of Action
Mode of Action
Based on its chemical structure, it may interact with its targets through hydrogen bonding, hydrophobic interactions, or ionic interactions .
Pharmacokinetics
Therefore, its bioavailability and pharmacokinetic profile remain unknown .
Action Environment
Factors such as pH, temperature, and the presence of other molecules could potentially affect the compound’s activity .
Properties
IUPAC Name |
(2,2-difluoro-1,3-benzodioxol-4-yl)hydrazine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F2N2O2.ClH/c8-7(9)12-5-3-1-2-4(11-10)6(5)13-7;/h1-3,11H,10H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJAFWHSXRUFFLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)OC(O2)(F)F)NN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClF2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.59 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1955548-94-3 |
Source
|
Record name | (2,2-difluoro-1,3-dioxaindan-4-yl)hydrazine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.